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Compound of Interest

Compound Name: 5-Bromo-2-isopropoxypyrimidine

Cat. No.: B176004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 5-
Bromo-2-isopropoxypyrimidine, a halogenated pyrimidine derivative. Adherence to these

procedures is critical for ensuring laboratory safety, protecting the environment, and

maintaining regulatory compliance. This document is intended to supplement, not replace, your

institution's specific Environmental Health and Safety (EHS) protocols. Always consult with your

EHS department for local, state, and federal regulations.

Hazard Identification and Safety Data
While a specific Safety Data Sheet (SDS) for 5-Bromo-2-isopropoxypyrimidine is not readily

available, data from structurally similar compounds, such as 5-Bromopyrimidine, 5-Bromo-2-

chloropyrimidine, and 5-Bromo-2-fluoropyrimidine, indicate the following potential hazards.[1][2]

[3][4]

Potential Hazards:

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][2][3][4]

Harmful if swallowed.[2][4]
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Quantitative Data Summary
The following table summarizes key data for 5-Bromo-2-isopropoxypyrimidine and related

compounds. This information is critical for a comprehensive understanding of the substance's

properties.

Property Value Source

5-Bromo-2-

isopropoxypyrimidine

Molecular Formula C₇H₉BrN₂O

Molecular Weight 217.06 g/mol

Melting Point 90 - 93 °C [1]

Related Compound: 5-

Bromopyrimidine

GHS Hazard Statements H315, H319, H335 [4]

Personal Protective Equipment (PPE)
When handling 5-Bromo-2-isopropoxypyrimidine, especially during disposal procedures, the

following PPE is mandatory:[2]

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[2][4]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[2]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[2] If dusts are generated, a NIOSH-approved respirator may be necessary.[2][4]

Step-by-Step Disposal Protocol
The disposal of 5-Bromo-2-isopropoxypyrimidine must be handled in compliance with all

applicable local, state, and federal regulations. Improper disposal, such as discarding in regular
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trash or pouring down the drain, is strictly prohibited.[2][5]

Waste Identification and Segregation:

All waste containing 5-Bromo-2-isopropoxypyrimidine must be classified as hazardous

waste.[4]

As a halogenated organic compound, it must be segregated from non-halogenated

organic waste.[2][4]

Keep it separate from incompatible materials such as strong oxidizing agents, acids, and

bases.[3]

Waste Collection and Container Requirements:

Dedicated Waste Container: Collect all 5-Bromo-2-isopropoxypyrimidine waste in a

designated, compatible, and sealable container.[2] The container should be made of a

material resistant to halogenated organic compounds, such as polyethylene.[4]

Solid Waste: Contaminated lab supplies (e.g., gloves, weighing paper, pipette tips) should

be collected in a separate, clearly labeled solid hazardous waste container.[2][4] Avoid

creating dust.[2]

Liquid Waste: If 5-Bromo-2-isopropoxypyrimidine is in a solution, it should be collected

in a dedicated halogenated organic solvent waste container.[2] Do not mix with non-

halogenated solvents.[2]

Container Integrity: Ensure the waste container is in good condition, free from leaks or

damage, and has a secure, leak-proof closure.[4] Keep waste containers tightly closed

except when adding waste.[2]

Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "5-Bromo-2-isopropoxypyrimidine," and the appropriate hazard pictograms.[2][4]

Include the name and contact information of the principal investigator.[2]
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Storage:

Store hazardous waste containers in a designated, secure, and well-ventilated location.[1]

[2]

Use secondary containment to prevent spills and leaks.[2]

Arrange for Professional Disposal:

The final disposal of 5-Bromo-2-isopropoxypyrimidine must be handled by a licensed

hazardous waste disposal company.[2]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal.[4]

The recommended method of disposal for halogenated organic compounds is incineration

in a chemical incinerator equipped with an afterburner and scrubber.[2]

Experimental Protocol: Spill Management
In the event of a spill, immediate and proper cleanup is crucial to minimize exposure and

environmental contamination.

Ensure Ventilation: Work within a chemical fume hood if possible, or ensure the area is well-

ventilated.[2]

Containment:

For solid spills, carefully sweep or scoop the material into a designated waste container for

disposal. Avoid creating dust.[2]

For liquid spills, use an inert absorbent material to contain the spill.[2]

Decontamination: Thoroughly clean the spill area with an appropriate solvent, followed by

soap and water.[2]

Disposal: Dispose of all contaminated materials as hazardous waste according to the

procedures outlined above.
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Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5-Bromo-2-isopropoxypyrimidine.
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5-Bromo-2-isopropoxypyrimidine Disposal Workflow

Generate 5-Bromo-2-isopropoxypyrimidine Waste

Is waste solid or liquid?

Solid Waste
(e.g., contaminated lab supplies)

Solid

Liquid Waste
(e.g., in solution)

Liquid

Collect in dedicated
solid halogenated
waste container

Collect in dedicated
liquid halogenated

waste container

Label container:
'Hazardous Waste'

'5-Bromo-2-isopropoxypyrimidine'
Hazard Pictograms

PI Information

Store in designated,
secure, and ventilated area
with secondary containment

Arrange for pickup and
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hazardous waste company
(via EHS)

Click to download full resolution via product page

Caption: Disposal workflow for 5-Bromo-2-isopropoxypyrimidine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b176004?utm_src=pdf-body-img
https://www.benchchem.com/product/b176004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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